Cas no 2437-88-9 (Benzene,1,3,5-triethoxy-)

Benzene,1,3,5-triethoxy- structure
Benzene,1,3,5-triethoxy- structure
Product Name:Benzene,1,3,5-triethoxy-
CAS No:2437-88-9
MF:C12H18O3
MW:210.269524097443
CID:278318
PubChem ID:75535
Update Time:2025-04-19

Benzene,1,3,5-triethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3,5-triethoxy-
    • 1,3,5-triethoxybenzene
    • Benzene, 1,3,5-triethoxy-
    • phloroglucinol triethyl ether
    • DTXSID5062421
    • 2437-88-9
    • SCHEMBL1683212
    • 1, 3, 5-triethoxybenzene
    • Inchi: 1S/C12H18O3/c1-4-13-10-7-11(14-5-2)9-12(8-10)15-6-3/h7-9H,4-6H2,1-3H3
    • InChI Key: CPEDYIVPGWUOGI-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=C(C=1)OCC)OCC

Computed Properties

  • Exact Mass: 210.12564
  • Monoisotopic Mass: 210.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.0733 (rough estimate)
  • Melting Point: 43.5°C
  • Boiling Point: 309.8°C (rough estimate)
  • Flash Point: 102.3°C
  • Refractive Index: 1.5040 (estimate)
  • PSA: 27.69

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